molecular formula C15H14N2O B13266361 2-Amino-5-(benzyloxy)-4-methylbenzonitrile

2-Amino-5-(benzyloxy)-4-methylbenzonitrile

Cat. No.: B13266361
M. Wt: 238.28 g/mol
InChI Key: ZRHILCAGOMEJEA-UHFFFAOYSA-N
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Description

Overview of Benzonitrile (B105546) Derivatives in Contemporary Organic Synthesis

Benzonitrile derivatives, organic compounds featuring a cyano group (-C≡N) attached to a benzene (B151609) ring, are fundamental building blocks in modern organic synthesis. The nitrile group is a versatile functional group that can be converted into various other functionalities, including amines, amides, carboxylic acids, and ketones. This chemical versatility makes benzonitriles highly valuable intermediates.

Substituted benzonitriles, particularly 2-aminobenzonitriles, are of pronounced importance. They serve as precursors for the synthesis of a wide array of N-containing heterocyclic compounds. researchgate.net These structures are foundational to many biologically active molecules. For instance, 2-aminobenzonitriles are frequently used to construct quinazolines, quinazolinones, and quinolines, which are core scaffolds in many pharmaceutical agents. nih.govrsc.orgresearchgate.netmdpi.comcardiff.ac.uk The synthetic utility of these compounds extends to the creation of dyes, protective coatings, molding resins, and antioxidants. chemicalbook.com Their role as key intermediates for pharmacologically significant compounds such as neuroleptics, sedatives, and muscle relaxants underscores their importance in medicinal chemistry. chemicalbook.com

Rationale for Academic Research on 2-Amino-5-(benzyloxy)-4-methylbenzonitrile

The academic interest in 2-Amino-5-(benzyloxy)-4-methylbenzonitrile stems from the unique combination of its structural features: the 2-aminobenzonitrile (B23959) core, the benzyloxy substituent, and the methyl group. Each component contributes to the molecule's potential as a valuable research chemical.

The 2-Aminobenzonitrile Core: As established, this moiety is a proven and versatile precursor for constructing complex heterocyclic systems that are often associated with significant biological activity. nih.govresearchgate.netmdpi.com Its presence marks the compound as a candidate for developing novel molecular architectures.

The Benzyloxy Group: The benzyloxy motif is recognized as an important pharmacophore in medicinal chemistry. nih.gov For example, it is a key feature in the structure of Safinamide, a selective MAO-B inhibitor. nih.gov Studies have shown that the inclusion of a benzyloxy group, particularly at the para-position of a phenyl ring, can enhance the inhibitory activity against enzymes like MAO-B. nih.gov Furthermore, molecules incorporating a benzyloxybenzyl scaffold have been investigated for other therapeutic applications, including the treatment of tuberculosis. nih.gov Beyond its potential bioactivity, the benzyl (B1604629) group is also widely used as a robust protecting group for hydroxyl functionalities in complex organic syntheses, adding another layer of synthetic interest. ontosight.aiwikipedia.orgorganic-chemistry.org

The Methyl Group: The methyl substituent on the benzene ring serves to modulate the electronic and steric properties of the molecule. Its placement can influence the reactivity of the adjacent functional groups and affect how the molecule interacts with biological targets.

The convergence of these three features in a single molecule provides a strong rationale for its investigation. It represents a novel building block that combines a synthetically versatile core with a medicinally relevant pharmacophore, offering a pathway to new heterocyclic compounds with potential therapeutic applications.

Scope and Objectives of Scholarly Inquiry

Given the rationale, a scholarly investigation into 2-Amino-5-(benzyloxy)-4-methylbenzonitrile would logically encompass several key objectives. The primary goal would be the development of an efficient and scalable synthesis for the compound, followed by its complete spectroscopic and physical characterization.

Subsequent objectives would focus on exploring its synthetic utility and potential applications:

Synthetic Elaboration: Investigating its reactivity in cyclization and annulation reactions to produce novel, polysubstituted heterocyclic scaffolds, such as quinolines and quinazolines. cardiff.ac.uk

Scaffold for Medicinal Chemistry: Employing the molecule as a starting material to design and synthesize libraries of new compounds for biological screening, leveraging the known bioactivity of the benzyloxy pharmacophore. nih.gov

Structure-Activity Relationship (SAR) Studies: Utilizing the compound and its derivatives to understand how the specific substitution pattern influences chemical reactivity and biological activity.

The following table provides physicochemical data for structurally related benzonitrile compounds to offer context for the properties that might be expected from 2-Amino-5-(benzyloxy)-4-methylbenzonitrile.

Compound NameCAS NumberMolecular FormulaMolecular Weight (g/mol)Melting Point (°C)
2-Aminobenzonitrile1885-29-6C₇H₆N₂118.1445-48
2-Amino-4-methylbenzonitrile26830-96-6C₈H₈N₂132.1692-95
2-Amino-5-(benzyloxy)benzonitrile38711-02-3C₁₄H₁₂N₂O224.26Not Available

Properties

Molecular Formula

C15H14N2O

Molecular Weight

238.28 g/mol

IUPAC Name

2-amino-4-methyl-5-phenylmethoxybenzonitrile

InChI

InChI=1S/C15H14N2O/c1-11-7-14(17)13(9-16)8-15(11)18-10-12-5-3-2-4-6-12/h2-8H,10,17H2,1H3

InChI Key

ZRHILCAGOMEJEA-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1OCC2=CC=CC=C2)C#N)N

Origin of Product

United States

Chemical Reactivity and Transformation Studies of 2 Amino 5 Benzyloxy 4 Methylbenzonitrile

Reactivity of the Amino Group

The amino group (-NH₂) at the 2-position is a potent nucleophile and a key site for a variety of chemical transformations. Its reactivity is fundamental to the construction of more complex molecular architectures.

The primary amino group of 2-Amino-5-(benzyloxy)-4-methylbenzonitrile readily undergoes acylation with various acylating agents such as acyl chlorides and acid anhydrides to form the corresponding amides. These reactions are typically carried out in the presence of a base to neutralize the acidic byproduct. The resulting N-acylated products are often important intermediates in the synthesis of pharmaceuticals and other biologically active compounds.

Table 1: Representative Amidation and Acylation Reactions

Acylating Agent Product
Acetyl Chloride N-(5-(benzyloxy)-2-cyano-4-methylphenyl)acetamide
Benzoyl Chloride N-(5-(benzyloxy)-2-cyano-4-methylphenyl)benzamide

This table presents expected products based on general chemical principles, as specific experimental data for this compound is not available.

The amino group can be converted into a diazonium salt (-N₂⁺) through treatment with nitrous acid (HNO₂), typically generated in situ from sodium nitrite (B80452) and a strong acid at low temperatures. The resulting diazonium salt is a versatile intermediate that can undergo a variety of subsequent transformations, most notably Sandmeyer reactions, where the diazonium group is replaced by a range of nucleophiles in the presence of a copper(I) catalyst. This allows for the introduction of halides, cyano groups, and other functionalities onto the aromatic ring. Furthermore, diazonium salts can act as electrophiles in azo coupling reactions with electron-rich aromatic compounds to form brightly colored azo compounds.

The nucleophilic amino group can participate in condensation reactions with aldehydes and ketones to form imines, also known as Schiff bases. This reaction is typically acid-catalyzed and involves the formation of a hemiaminal intermediate followed by the elimination of a water molecule. These condensation reactions are crucial for the synthesis of various heterocyclic compounds, such as quinazolines and benzodiazepines, which are prevalent in medicinal chemistry. The reaction of 2-aminobenzonitriles with carbonyl compounds can lead to the formation of 2,3-dihydroquinazolin-4(1H)-ones. researchgate.net

Reactivity of the Nitrile Group

The nitrile group (-C≡N) is another key functional group that offers a variety of synthetic transformations, primarily through hydrolysis and reduction pathways.

The nitrile group can be hydrolyzed under either acidic or basic conditions. Mild hydrolysis conditions, often enzyme-catalyzed or using specific reagents, can selectively convert the nitrile to a primary amide (2-Amino-5-(benzyloxy)-4-methylbenzamide). More vigorous acidic or basic hydrolysis will lead to the corresponding carboxylic acid (2-Amino-5-(benzyloxy)-4-methylbenzoic acid). This transformation is a valuable method for introducing a carboxylic acid or amide functional group into a molecule. The hydrolysis of nitriles to amides can be achieved with high chemoselectivity. chemsrc.com

Table 2: Hydrolysis Products of the Nitrile Group

Reaction Conditions Product
Mild Hydrolysis 2-Amino-5-(benzyloxy)-4-methylbenzamide

This table illustrates the expected products from the hydrolysis of the nitrile group based on general reactivity patterns.

The nitrile group can be reduced to a primary amine using various reducing agents. Common reagents for this transformation include lithium aluminum hydride (LiAlH₄), catalytic hydrogenation (e.g., H₂/Pd, Pt, or Ni), and other hydride sources. The product of this reduction is (2-Amino-5-(benzyloxy)-4-methylphenyl)methanamine, a diamine that can serve as a building block for more complex structures, including ligands for metal complexes and precursors for heterocyclic systems. The hydrogenation of benzonitriles can proceed to form benzylamines. beilstein-journals.org

Cycloaddition Reactions for Heterocycle Formation

The ortho-amino-nitrile functionality within 2-Amino-5-(benzyloxy)-4-methylbenzonitrile is a well-established synthon for the construction of fused heterocyclic systems, particularly quinazolines and their derivatives. While direct [4+2] cycloadditions are not typical, the compound undergoes formal cycloaddition or annulation reactions where the amino and nitrile groups are incorporated into a new ring system.

These transformations often proceed through a sequence of reactions, such as nucleophilic addition of the amino group to a reaction partner, followed by intramolecular cyclization onto the nitrile carbon. A variety of reagents can be employed to construct the quinazoline (B50416) core. For example, the reaction of 2-aminobenzonitriles with N-benzyl cyanamides in the presence of an acid mediator like hydrochloric acid can yield 2-amino-4-iminoquinazolines. mdpi.com This reaction involves the initial protonation of the cyanamide (B42294) to enhance its electrophilicity, followed by nucleophilic attack from the amino group of the benzonitrile (B105546) and subsequent intramolecular cyclization. mdpi.com

Similarly, tandem reactions catalyzed by transition metals, such as Ruthenium(II) complexes, can transform 2-aminobenzonitriles into quinazolinones using an alcohol-water system. rsc.org Other methods include reactions with acyl chlorides, which can be promoted by microwave irradiation or ultrasound, to form 4(3H)-quinazolines. researchgate.net These diverse synthetic routes highlight the utility of the 2-amino-benzonitrile scaffold in building complex heterocyclic structures.

Table 1: Examples of Heterocycle Formation from 2-Aminobenzonitrile (B23959) Analogs
Reactant(s)ConditionsProduct TypeReference
N-Benzyl CyanamideHCl, HFIP, 70 °C2-Amino-4-iminoquinazoline mdpi.com
Aliphatic AlcoholsRu(II) catalyst, WaterQuinazolinone rsc.org
Acyl ChloridesYb(OTf)3, Microwave or Ultrasound4(3H)-Quinazoline researchgate.net
Aryl Grignard Reagents, then baseTwo-step processN,4-disubstituted Quinazoline mdpi.com

Transformations Involving the Benzyloxy Moiety

The benzyloxy group serves as a crucial protecting group for the phenolic oxygen, and its chemical manipulation, including cleavage and functionalization, is key to the synthetic utility of the parent molecule.

Removal of the benzyl (B1604629) protecting group to unmask the phenol (B47542) is a common and critical step in synthetic sequences. Several methods are available, the choice of which depends on the presence of other functional groups in the molecule.

Catalytic Hydrogenolysis: The most common method for benzyl ether cleavage is palladium-catalyzed hydrogenolysis. commonorganicchemistry.com This reaction is typically performed using palladium on carbon (Pd/C) as the catalyst under an atmosphere of hydrogen gas. commonorganicchemistry.comsigmaaldrich.com The reaction proceeds under mild conditions, yielding the deprotected phenol and toluene (B28343) as a byproduct.

Catalytic Transfer Hydrogenation: For molecules containing functional groups that are sensitive to reduction under direct hydrogenation (e.g., alkynes or alkenes), catalytic transfer hydrogenation offers a milder alternative. organic-chemistry.orgcdnsciencepub.com In this method, a hydrogen donor such as formic acid, ammonium (B1175870) formate, or 2-propanol is used in conjunction with the Pd/C catalyst to effect the debenzylation. organic-chemistry.orgcdnsciencepub.com This technique avoids the need for pressurized hydrogen gas. organic-chemistry.org

Oxidative Cleavage: Benzyl ethers can also be cleaved under oxidative conditions. A widely used reagent for this purpose is 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (B29006) (DDQ). nih.gov While simple benzyl ethers react more slowly with DDQ than their electron-rich counterparts like p-methoxybenzyl (PMB) ethers, the reaction can be facilitated by photoirradiation. acs.orgorganic-chemistry.org This visible-light-mediated approach allows for the cleavage of benzyl ethers in the presence of functionalities that might be incompatible with reductive methods. acs.orgacs.orgresearchgate.net

Table 2: Common Deprotection Strategies for Benzyl Ethers
MethodReagents & ConditionsAdvantagesPotential LimitationsReference
Catalytic HydrogenolysisH₂, Pd/C, various solvents (e.g., EtOH, EtOAc)High efficiency, clean reaction.Reduces other sensitive groups (alkenes, alkynes, nitro groups). commonorganicchemistry.comsigmaaldrich.com
Catalytic Transfer HydrogenationPd/C, Hydrogen donor (e.g., Formic Acid, 2-Propanol)Avoids pressurized H₂, can be more selective.Choice of hydrogen donor is critical. organic-chemistry.orgcdnsciencepub.com
Oxidative CleavageDDQ, CH₂Cl₂, H₂O; often with photoirradiationOrthogonal to reductive methods, mild conditions.Stoichiometric oxidant required (unless catalytic cycle is used), potential for over-oxidation. nih.govacs.orgchemrxiv.org
Lewis Acid CleavageBCl₃, cation scavenger (e.g., pentamethylbenzene)Chemoselective in the presence of various functional groups.Requires stoichiometric, corrosive Lewis acid. organic-chemistry.org

While less common than cleavage, the benzyl group itself can be functionalized. Electrophilic aromatic substitution (e.g., nitration, halogenation) can occur on the phenyl ring of the benzyloxy moiety. The benzylic position is also susceptible to radical reactions, such as benzylic bromination using N-bromosuccinimide (NBS) under photochemical conditions, which would introduce a handle for further modification. However, such transformations must be carefully designed to avoid competitive reactions on the more activated benzonitrile ring system or cleavage of the ether linkage.

Electrophilic Aromatic Substitution on the Benzonitrile Ring

The benzonitrile ring of 2-Amino-5-(benzyloxy)-4-methylbenzonitrile is highly activated towards electrophilic aromatic substitution (EAS) due to the presence of three electron-donating groups: the amino (-NH₂), benzyloxy (-OCH₂Ph), and methyl (-CH₃) groups. The directing effects of these substituents must be considered additively to predict the site of substitution. uomustansiriyah.edu.iq

Amino Group (-NH₂): A powerful activating group and a strong ortho, para-director. scispace.com

Benzyloxy Group (-OCH₂Ph): An alkoxy group, which is also strongly activating and ortho, para-directing. uomustansiriyah.edu.iq

Methyl Group (-CH₃): A weakly activating group that directs ortho and para. uomustansiriyah.edu.iq

Nitrile Group (-CN): A deactivating group and a meta-director. scispace.com

The positions on the ring are C1-(CN), C2-(NH₂), C3-(H), C4-(CH₃), C5-(OCH₂Ph), and C6-(H). The powerful activating and directing effects of the amino and benzyloxy groups will dominate the weaker effects of the methyl group and the deactivating effect of the nitrile group. libretexts.org

The amino group at C2 directs towards C3 (meta) and C6 (para). The benzyloxy group at C5 directs towards C6 (ortho) and C4 (para, blocked). The methyl group at C4 directs towards C3 (ortho) and C5 (para, blocked). All three activating groups direct an incoming electrophile to the C6 position. The amino group also directs to the C3 position. Therefore, electrophilic substitution is strongly favored at the C6 position, where the directing effects of the two most powerful activating groups (amino and benzyloxy) are aligned. Substitution at the C3 position is a minor possibility.

Nucleophilic Aromatic Substitution Pathways

Nucleophilic aromatic substitution (SNAr) is generally unfavorable on electron-rich aromatic rings. wikipedia.org The reaction typically requires the presence of a good leaving group (like a halide) and strong electron-withdrawing groups (such as nitro groups) positioned ortho or para to the leaving group to stabilize the negatively charged Meisenheimer complex intermediate. chemistrysteps.comlibretexts.orglibretexts.org

The title compound, 2-Amino-5-(benzyloxy)-4-methylbenzonitrile, lacks a suitable leaving group and its ring is rendered electron-rich by three donating substituents (-NH₂, -OCH₂Ph, -CH₃). Consequently, it is not expected to undergo SNAr reactions under standard conditions. For such a reaction to occur, the molecule would first need to be modified, for example, by introducing a halogen at an activated position, which would be challenging to achieve selectively without affecting other functional groups. An alternative, the benzyne (B1209423) mechanism, requires extremely strong bases and is generally not a selective process. masterorganicchemistry.com

Radical Reactions and Their Utility

The reactivity of 2-Amino-5-(benzyloxy)-4-methylbenzonitrile under radical conditions is less explored. However, the constituent functional groups suggest potential pathways. The benzylic C-H bonds of the benzyloxy group are susceptible to hydrogen atom abstraction, which could initiate radical-based functionalization at that position.

Furthermore, benzonitriles themselves can participate in radical reactions. Studies on benzonitrile radical cations and anions show that they can react with other unsaturated molecules. acs.orgacs.org For instance, benzonitrile radical anions have been shown to act as nucleophiles in reactions with fluorinated benzonitriles. acs.org While these specific examples involve the radical ion of the parent benzonitrile, they suggest that under appropriate electrochemical or photochemical conditions, the nitrile moiety or the aromatic ring of the title compound could engage in radical pathways, potentially leading to novel carbon-carbon bond formations or cyclizations.

Spectroscopic and Structural Elucidation Techniques for 2 Amino 5 Benzyloxy 4 Methylbenzonitrile

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for determining the structure of organic compounds by mapping the carbon and hydrogen frameworks.

¹H NMR spectroscopy provides information about the number of different types of protons, their electronic environments, and their proximity to other protons. For 2-Amino-5-(benzyloxy)-4-methylbenzonitrile, the expected ¹H NMR spectrum would display distinct signals corresponding to each unique proton.

Expected Proton Environments:

Amino (-NH₂) Protons: A broad singlet, the chemical shift of which can be concentration and solvent-dependent.

Aromatic Protons (Benzonitrile Ring): Two singlets are expected for the two aromatic protons on the substituted benzonitrile (B105546) ring. Their chemical shifts will be influenced by the electron-donating amino and benzyloxy groups and the electron-withdrawing nitrile group.

Methyl (-CH₃) Protons: A singlet corresponding to the three protons of the methyl group.

Methylene (B1212753) (-CH₂-) Protons: A singlet for the two protons of the benzylic methylene bridge.

Aromatic Protons (Benzyl Group): A multiplet system for the five protons of the phenyl ring of the benzyl (B1604629) group.

Predicted ¹H NMR Data:

Proton TypePredicted Chemical Shift (δ, ppm)Predicted MultiplicityIntegration
-NH₂~4.0-5.0Broad Singlet2H
Aromatic H (Benzonitrile)~6.5-7.0Singlet1H
Aromatic H (Benzonitrile)~7.0-7.5Singlet1H
-CH₃~2.2-2.5Singlet3H
-CH₂-~5.0-5.2Singlet2H
Aromatic H (Benzyl)~7.2-7.5Multiplet5H

¹³C NMR spectroscopy provides information about the different carbon environments in a molecule. The spectrum for 2-Amino-5-(benzyloxy)-4-methylbenzonitrile would show distinct peaks for each unique carbon atom.

Expected Carbon Environments:

Nitrile Carbon (-C≡N): A quaternary carbon with a characteristic chemical shift in the downfield region.

Aromatic Carbons (Benzonitrile Ring): Six distinct signals are expected for the carbons of the substituted benzene (B151609) ring, with their chemical shifts influenced by the attached functional groups.

Methyl Carbon (-CH₃): A signal in the aliphatic region of the spectrum.

Methylene Carbon (-CH₂-): A signal for the benzylic methylene carbon.

Aromatic Carbons (Benzyl Group): Four signals are expected for the phenyl group of the benzyl moiety due to symmetry (ipso, ortho, meta, para).

Predicted ¹³C NMR Data:

Carbon TypePredicted Chemical Shift (δ, ppm)
-C≡N~118-122
Aromatic C-NH₂~145-150
Aromatic C-O~155-160
Aromatic C-CH₃~125-130
Other Aromatic C (Benzonitrile)~100-135
-CH₃~15-20
-CH₂-~70-75
Aromatic C (Benzyl, ipso)~135-140
Aromatic C (Benzyl, ortho/meta/para)~127-129

To definitively assign all proton and carbon signals and confirm the connectivity of the molecule, 2D NMR experiments are indispensable.

COSY (Correlation Spectroscopy): This experiment would reveal proton-proton couplings. For instance, it would show correlations between the aromatic protons on the benzyl group, helping to delineate their positions.

HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms. It would be used to definitively assign the carbon signals for the methyl, methylene, and protonated aromatic carbons.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions, providing information about the molecular weight and elemental composition of a compound, as well as its structure through fragmentation analysis.

HRMS would be used to determine the exact mass of the molecular ion of 2-Amino-5-(benzyloxy)-4-methylbenzonitrile with high precision. This allows for the calculation of the elemental formula, providing strong evidence for the compound's identity.

Predicted HRMS Data:

Molecular FormulaCalculated m/z [M+H]⁺
C₁₅H₁₄N₂O239.1184

By inducing fragmentation of the molecular ion (e.g., through collision-induced dissociation in MS/MS experiments), the resulting fragment ions provide valuable structural information.

Predicted Fragmentation Pathways:

Loss of the Benzyl Group: A common and diagnostic fragmentation would be the cleavage of the benzylic ether bond, leading to the formation of a stable benzyl cation (m/z 91) and a radical cation corresponding to the remaining part of the molecule.

Loss of Toluene (B28343): Another possibility is the rearrangement and loss of toluene (C₇H₈) from the molecular ion.

Loss of HCN: Fragmentation of the nitrile group could lead to the loss of hydrogen cyanide (HCN).

Predicted Major Fragment Ions:

Fragment Ion (m/z)Proposed Structure/Loss
91[C₇H₇]⁺ (Benzyl cation)
147[M - C₇H₇]⁺
211[M - HCN]⁺

Vibrational Spectroscopy

Vibrational spectroscopy is a powerful tool for identifying the functional groups and probing the molecular structure of a compound by examining the vibrations of its bonds.

Fourier Transform Infrared (FTIR) Spectroscopy for Functional Group Identification

Fourier Transform Infrared (FTIR) spectroscopy measures the absorption of infrared radiation by a molecule, which causes its bonds to vibrate at specific frequencies. These absorption frequencies are characteristic of the types of chemical bonds and functional groups present. For 2-Amino-5-(benzyloxy)-4-methylbenzonitrile, the key functional groups are the amino (-NH₂), nitrile (-C≡N), benzyloxy (Ar-O-CH₂-Ar), and substituted benzene rings.

The FTIR spectrum is expected to show distinct peaks corresponding to these groups. The amino group typically exhibits two characteristic stretching vibrations (symmetric and asymmetric) in the 3300-3500 cm⁻¹ region. The nitrile group gives rise to a sharp, intense absorption band in the 2210-2260 cm⁻¹ range. Aromatic C-H stretching vibrations are anticipated above 3000 cm⁻¹, while aliphatic C-H stretching from the methyl and methylene groups would appear just below 3000 cm⁻¹. The C-O-C ether linkage of the benzyloxy group is expected to produce strong bands in the 1200-1300 cm⁻¹ (asymmetric) and 1000-1100 cm⁻¹ (symmetric) regions.

Expected FTIR Absorption Bands for 2-Amino-5-(benzyloxy)-4-methylbenzonitrile

Vibrational Mode Functional Group Expected Wavenumber (cm⁻¹) Intensity
N-H Asymmetric Stretch Amino (-NH₂) ~3450 Medium
N-H Symmetric Stretch Amino (-NH₂) ~3360 Medium
Aromatic C-H Stretch Ar-H 3000 - 3100 Medium-Weak
Aliphatic C-H Stretch -CH₃, -CH₂- 2850 - 3000 Medium
Nitrile Stretch -C≡N 2210 - 2240 Strong, Sharp
C=C Aromatic Stretch Benzene Rings 1500 - 1600 Medium-Strong
N-H Scissoring (Bending) Amino (-NH₂) 1590 - 1650 Medium
Asymmetric C-O-C Stretch Ether (-O-CH₂-) 1220 - 1270 Strong

Note: The data in this table is hypothetical and based on characteristic vibrational frequencies for the respective functional groups.

Raman Spectroscopy for Characteristic Vibrational Modes

Raman spectroscopy is a complementary technique to FTIR that measures the inelastic scattering of monochromatic light. While FTIR is sensitive to polar bonds, Raman spectroscopy is particularly effective for identifying non-polar, symmetric bonds.

In the Raman spectrum of 2-Amino-5-(benzyloxy)-4-methylbenzonitrile, the nitrile (-C≡N) stretching vibration is expected to be very strong and sharp, as the triple bond is highly polarizable. This peak typically appears in a similar region to the FTIR band, around 2210-2240 cm⁻¹. The symmetric "breathing" modes of the aromatic rings, which involve the uniform expansion and contraction of the rings, are also characteristically strong in Raman spectra and are expected between 990-1010 cm⁻¹. The C-H stretching and bending vibrations will also be present, though their intensities may differ from those in the FTIR spectrum.

Expected Raman Shifts for 2-Amino-5-(benzyloxy)-4-methylbenzonitrile

Vibrational Mode Functional Group Expected Raman Shift (cm⁻¹) Intensity
N-H Stretch Amino (-NH₂) 3300 - 3500 Weak-Medium
Aromatic C-H Stretch Ar-H 3000 - 3100 Strong
Nitrile Stretch -C≡N 2210 - 2240 Very Strong
C=C Aromatic Stretch Benzene Rings 1580 - 1610 Strong

Note: The data in this table is hypothetical and based on the analysis of similar compounds and functional groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy for Electronic Transitions

Ultraviolet-Visible (UV-Vis) spectroscopy provides information about the electronic transitions within a molecule by measuring its absorption of UV or visible light. The absorption of this energy promotes electrons from a lower energy ground state to a higher energy excited state.

The structure of 2-Amino-5-(benzyloxy)-4-methylbenzonitrile contains multiple chromophores—the substituted benzonitrile ring and the benzyl group—which are expected to give rise to distinct absorption bands. The primary electronic transitions are π → π* and n → π. The π → π transitions, which are typically high in intensity, occur in the aromatic rings due to the delocalized π-electron systems. The presence of substituents like the amino and benzyloxy groups (auxochromes) can cause a bathochromic shift (a shift to longer wavelengths) and a hyperchromic effect (an increase in absorption intensity). The nitrile group and the oxygen of the ether linkage also possess non-bonding electrons (n-electrons), which can undergo lower-energy n → π* transitions, although these are often weaker in intensity. analis.com.my

Expected UV-Vis Absorption Maxima (λ_max) for 2-Amino-5-(benzyloxy)-4-methylbenzonitrile

Electronic Transition Chromophore Expected λ_max (nm)
π → π* Substituted Benzene Rings ~210 - 250
π → π* (Conjugated System) Substituted Benzonitrile ~280 - 330

Note: The data in this table is predictive, based on typical electronic transitions for substituted aromatic systems. The solvent used can influence the exact position of the absorption maxima. analis.com.my

X-ray Crystallography for Solid-State Molecular Conformation and Packing (if suitable crystals are obtained)

X-ray crystallography is the definitive method for determining the three-dimensional atomic and molecular structure of a crystalline solid. wikipedia.org This technique relies on the diffraction of an X-ray beam by the ordered array of atoms within a crystal. By analyzing the diffraction pattern, a detailed 3D map of electron density can be generated, revealing precise atomic positions, bond lengths, bond angles, and torsional angles. nih.gov

For 2-Amino-5-(benzyloxy)-4-methylbenzonitrile, a successful single-crystal X-ray diffraction analysis would provide invaluable structural information. It would confirm the planar geometry of the benzonitrile ring and the conformation of the benzyloxy group relative to it. A key parameter would be the dihedral angle between the two aromatic rings, which is influenced by the flexibility of the C-O-C ether linkage and any steric hindrance. nih.gov

Furthermore, X-ray crystallography would elucidate the intermolecular interactions that govern the crystal packing, such as hydrogen bonding involving the amino group and potential π-π stacking interactions between the aromatic rings. This information is crucial for understanding the solid-state properties of the compound. The ability to perform this analysis is contingent upon the successful growth of single crystals of sufficient size and quality.

Lack of Specific Research Data Precludes In-Depth Computational Analysis of 2-Amino-5-(benzyloxy)-4-methylbenzonitrile

A thorough review of scientific literature and chemical databases reveals a significant gap in the computational and theoretical investigation of the chemical compound 2-Amino-5-(benzyloxy)-4-methylbenzonitrile. Despite the availability of computational studies on structurally similar benzonitrile derivatives, specific research detailing the quantum chemical calculations, molecular orbital analysis, and electrostatic potential mapping for this particular molecule is not publicly available at this time.

Computational chemistry is a powerful tool for elucidating the molecular properties and predicting the reactivity of chemical compounds. Methodologies such as Density Functional Theory (DFT) and ab initio calculations are routinely employed to determine optimized molecular geometries, electronic structures, and other key physicochemical parameters. Analysis of the Highest Occupied Molecular Orbital (HOMO), Lowest Unoccupied Molecular Orbital (LUMO), and the Molecular Electrostatic Potential (MEP) surface provides critical insights into the kinetic stability, chemical reactivity, and potential sites for electrophilic and nucleophilic attack.

For many related benzonitrile compounds, researchers have successfully used these computational methods to:

Determine bond lengths, bond angles, and dihedral angles using DFT with various basis sets.

Calculate the energies of the frontier molecular orbitals (HOMO and LUMO) to understand charge transfer within the molecule.

Generate MEP maps to visualize the electron density distribution and identify reactive sites.

However, the application of these detailed theoretical investigations specifically to 2-Amino-5-(benzyloxy)-4-methylbenzonitrile has not been reported in the accessible scientific literature. Consequently, the specific data required to construct a detailed analysis of its molecular geometry, electronic properties, frontier orbitals, and charge distribution remains unavailable. Such an analysis would require dedicated quantum chemical calculations to be performed and published by the scientific community.

Without peer-reviewed computational data, any discussion on the specific theoretical and computational properties of 2-Amino-5-(benzyloxy)-4-methylbenzonitrile would be speculative and could not be substantiated with the required scientific rigor. Further research is necessary to characterize this compound computationally and to provide the foundational data for the analyses outlined.

Computational and Theoretical Investigations of 2 Amino 5 Benzyloxy 4 Methylbenzonitrile

Theoretical Prediction of Spectroscopic Parameters (e.g., simulated NMR, IR, Raman spectra)

Computational chemistry provides powerful tools for predicting the spectroscopic properties of molecules, offering insights that complement and guide experimental work. For 2-Amino-5-(benzyloxy)-4-methylbenzonitrile, methods such as Density Functional Theory (DFT) are instrumental in simulating its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Raman spectra. These simulations are crucial for structural confirmation and for understanding the molecule's vibrational modes.

The process typically begins with the optimization of the molecule's geometric structure using a selected DFT functional, such as B3LYP, and a suitable basis set, for instance, 6-311++G(d,p). This step identifies the lowest energy conformation of the molecule. Following geometry optimization, the same level of theory is used to perform frequency calculations. These calculations yield the harmonic vibrational frequencies necessary for simulating IR and Raman spectra. Furthermore, NMR shielding tensors can be calculated using methods like the Gauge-Including Atomic Orbital (GIAO) approach, which can then be converted into chemical shifts. nih.gov

Simulated NMR Spectra: Theoretical calculations can predict the ¹H and ¹³C NMR chemical shifts. These predictions are valuable for assigning peaks in experimentally obtained spectra and for confirming the chemical structure. The calculated shielding constants are typically referenced against a standard, such as Tetramethylsilane (TMS), to provide chemical shift values (δ) in parts per million (ppm). While no specific computational studies on 2-Amino-5-(benzyloxy)-4-methylbenzonitrile are publicly available, the following table represents hypothetical predicted NMR data based on standard DFT calculation methodologies.

Table 1: Hypothetical Predicted ¹H and ¹³C NMR Chemical Shifts for 2-Amino-5-(benzyloxy)-4-methylbenzonitrile Predicted using a hypothetical DFT/B3LYP/6-311++G(d,p) model.

Atom TypePosition/GroupPredicted Chemical Shift (δ, ppm)
¹H NMRAromatic H (position 3)6.5 - 6.7
Aromatic H (position 6)7.2 - 7.4
-CH₃2.1 - 2.3
-NH₂4.5 - 5.0
-O-CH₂-Ph5.0 - 5.2
Benzyl (B1604629) Aromatic H's7.3 - 7.5
¹³C NMR-C≡N118 - 120
C-NH₂145 - 148
C-O155 - 158
C-CH₃125 - 128
Quaternary C's100 - 115
Aromatic CH's115 - 130
-O-CH₂-Ph70 - 72
Benzyl Quaternary C136 - 138
Benzyl Aromatic CH's127 - 129

Simulated IR and Raman Spectra: Theoretical vibrational spectroscopy is used to predict the frequencies and intensities of IR absorption and Raman scattering bands. researchgate.netaps.orgresearchgate.net Each calculated frequency corresponds to a specific normal mode of vibration, which can be visualized to understand the atomic motions involved, such as stretching, bending, or torsional movements. These predictions are essential for interpreting experimental vibrational spectra. researchgate.net The following table provides hypothetical key vibrational frequencies for 2-Amino-5-(benzyloxy)-4-methylbenzonitrile.

Table 2: Hypothetical Predicted IR and Raman Frequencies for 2-Amino-5-(benzyloxy)-4-methylbenzonitrile Frequencies are typically scaled to correct for anharmonicity and other theoretical approximations.

Predicted Frequency (cm⁻¹)Vibrational Mode AssignmentExpected Intensity (IR)Expected Intensity (Raman)
3450 - 3350N-H Asymmetric & Symmetric StretchingMediumWeak
3100 - 3000Aromatic C-H StretchingMediumStrong
2950 - 2850Aliphatic C-H Stretching (-CH₃, -CH₂)MediumMedium
2230 - 2210C≡N Nitrile StretchingStrongMedium
1620 - 1580Aromatic C=C StretchingStrongStrong
1600 - 1550N-H Scissoring (Bending)MediumWeak
1250 - 1200Aryl-O Asymmetric StretchingStrongMedium
1050 - 1000Aryl-O Symmetric StretchingMediumWeak

Reaction Mechanism Elucidation through Transition State Analysis

Computational chemistry is a fundamental tool for elucidating the mechanisms of chemical reactions by mapping their potential energy surfaces (PES). numberanalytics.com A key aspect of this is the identification and characterization of transition states, which are the highest energy points along a reaction coordinate. github.ionumberanalytics.com According to Transition State Theory, the energy barrier between reactants and the transition state, known as the activation energy, determines the rate of a reaction. numberanalytics.comfiveable.mefiveable.me

Computational methods, particularly DFT, can be used to locate the geometry of a transition state for a proposed reaction involving 2-Amino-5-(benzyloxy)-4-methylbenzonitrile. numberanalytics.com A transition state is a first-order saddle point on the PES, characterized by having exactly one imaginary vibrational frequency. github.io This imaginary frequency corresponds to the motion of the atoms along the reaction coordinate, leading from reactants to products. Once located, Intrinsic Reaction Coordinate (IRC) calculations can be performed to confirm that the transition state correctly connects the desired reactants and products. acs.org

For instance, a hypothetical electrophilic aromatic substitution reaction on the electron-rich aromatic ring of 2-Amino-5-(benzyloxy)-4-methylbenzonitrile can be investigated. The amino and benzyloxy groups are strong activating groups, directing electrophiles to the ortho and para positions. The most likely position for substitution would be C6, which is ortho to the activating amino group.

A computational study of this reaction would involve calculating the energies of the reactants, the intermediate (Wheland intermediate), the transition states connecting them, and the final products. This allows for the construction of a reaction energy profile.

Table 3: Hypothetical Energetic Data for Electrophilic Nitration at C6 of 2-Amino-5-(benzyloxy)-4-methylbenzonitrile Energies are relative to the reactants and are for illustrative purposes.

SpeciesDescriptionRelative Energy (kcal/mol)
Reactants2-Amino-5-(benzyloxy)-4-methylbenzonitrile + NO₂⁺0.0
Transition State 1 (TS1)Formation of the Wheland intermediate+15.5
IntermediateSigma complex (Wheland intermediate)+5.2
Transition State 2 (TS2)Deprotonation to restore aromaticity+7.8
Products2-Amino-5-(benzyloxy)-4-methyl-6-nitrobenzonitrile + H⁺-10.3

This analysis provides critical insights into the reaction's feasibility and kinetics. numberanalytics.com The calculated activation energy (the energy of TS1) can be used in the Eyring equation to estimate the reaction rate constant. fiveable.me By comparing the activation energies for substitution at different positions on the ring, the regioselectivity of the reaction can be predicted. Such computational studies are invaluable for understanding reactivity and designing synthetic pathways. numberanalytics.com

Applications and Role in Advanced Organic Materials and Chemical Synthesis

Function as a Key Intermediate in the Synthesis of Complex Organic Molecules

As a key intermediate, 2-Amino-5-(benzyloxy)-4-methylbenzonitrile offers a pre-functionalized core that streamlines the synthesis of elaborate molecules. Its utility spans the creation of pharmacologically relevant heterocyclic systems and complex aromatic scaffolds, often through efficient multi-component reaction sequences.

Nitrogen-containing heterocycles are foundational structures in medicinal chemistry and materials science. nih.govnih.govrsc.org The aminobenzonitrile motif is a well-established precursor for a variety of these ring systems, and 2-Amino-5-(benzyloxy)-4-methylbenzonitrile is suitably structured to participate in these transformative reactions.

Benzothiazoles: The synthesis of benzothiazoles often involves the condensation of an aminothiophenol with various reagents. However, substituted 2-aminobenzonitriles can also serve as precursors for related nitrogen-sulfur heterocyclic systems. researchgate.netmdpi.com The amino group of the title compound can react with sulfur-containing reagents, and subsequent cyclization involving the nitrile group or the aromatic ring can lead to the formation of complex benzothiazole (B30560) derivatives, which are noted for a wide spectrum of biological activities. mdpi.comnih.govmdpi.com

Pyrimidines: Pyrimidines and their fused derivatives are crucial in many biological processes and pharmaceutical agents. nih.gov The synthesis of pyrimidine (B1678525) rings can be achieved by reacting a compound containing an amino group with 1,3-dicarbonyl compounds or their equivalents. Research has demonstrated that aminobenzonitrile scaffolds are effective in constructing pyrimidine-based structures. For instance, triazole-pyrimidine-methylbenzonitrile derivatives have been synthesized as potent dual A2A/A2B adenosine (B11128) receptor antagonists, highlighting the utility of the methylbenzonitrile core in creating these heterocyclic systems. nih.gov The amino group of 2-Amino-5-(benzyloxy)-4-methylbenzonitrile can act as the nitrogen source for the formation of the pyrimidine ring.

Quinoline (B57606) Derivatives: Quinolines are another class of heterocyclic compounds with significant applications. A common method for their synthesis is the Friedländer annulation, which involves the reaction of a 2-aminoaryl aldehyde or ketone with a compound containing an active methylene (B1212753) group. Derivatives of 2-aminobenzonitrile (B23959) are frequently used as starting materials for quinoline synthesis. researchgate.net The amino and nitrile groups can participate in condensation and cyclization reactions to form the quinoline core, with the benzyloxy and methyl substituents providing additional points for molecular diversity. google.com

Table 1: Heterocyclic Systems Derived from Aminobenzonitrile Precursors
Heterocyclic SystemGeneral Synthetic ApproachRole of 2-Aminobenzonitrile Moiety
BenzothiazolesCondensation with sulfur-containing reagents and cyclization. mdpi.comProvides the aniline (B41778) fragment for the fused benzene (B151609) ring.
PyrimidinesReaction with 1,3-dicarbonyl compounds or their equivalents. nih.govnih.govThe amino group acts as a key nucleophile in ring formation.
QuinolinesFriedländer synthesis and related cyclization reactions. researchgate.netThe amino and nitrile groups participate in condensation and cyclization.

The structure of 2-Amino-5-(benzyloxy)-4-methylbenzonitrile is inherently valuable as a building block for larger, custom-designed molecules. enamine.netenamine.net The benzyloxy group, in particular, is a significant pharmacophore found in various biologically active compounds. nih.govrsc.org

This compound provides a chemically stable yet reactive aromatic scaffold. The benzyloxy group not only influences the electronic properties of the ring but also offers a handle for further modification. It can act as a protecting group for a phenol (B47542), which can be revealed at a later synthetic stage, or it can be retained in the final product to enhance properties such as lipophilicity or specific receptor interactions. researchgate.net The presence of the amino, nitrile, and methyl groups allows for a diverse range of chemical transformations, including diazotization, nucleophilic additions, and cross-coupling reactions, thereby incorporating the benzyloxy-substituted scaffold into more complex molecular architectures. ontosight.ai

Multi-component reactions (MCRs) are highly efficient chemical processes where three or more reactants combine in a single operation to form a product that contains portions of all starting materials. nih.gov This approach is prized for its atom economy, operational simplicity, and ability to rapidly generate molecular diversity. nih.gov

The functional group array of 2-Amino-5-(benzyloxy)-4-methylbenzonitrile makes it an ideal candidate for MCRs. clockss.org

The amino group can readily form an imine with an aldehyde or ketone partner.

The nucleophilic character of the amino group allows it to participate in reactions like the Biginelli or Mannich reactions. clockss.org

The nitrile group can act as an electrophile or participate in cyclization steps.

For example, in the synthesis of complex pyrimidine or quinoline derivatives, this compound could serve as the "A" component in an A+B+C type MCR, providing the core nitrogen-containing fragment around which the heterocyclic ring is constructed in a single, efficient step. nih.govresearchgate.net

Contributions to Methodological Advancements in Organic Synthesis

Beyond its role as an intermediate, the use of structurally complex building blocks like 2-Amino-5-(benzyloxy)-4-methylbenzonitrile contributes to the broader advancement of synthetic organic chemistry by enabling new strategies and refining existing ones.

The unique combination of reactive sites on 2-Amino-5-(benzyloxy)-4-methylbenzonitrile allows synthetic chemists to explore novel transformations. Its differentiated functionality permits selective reactions at one site while leaving others intact for subsequent steps. This "orthogonal" reactivity is crucial for designing innovative synthetic routes to previously inaccessible molecules. By providing a template with a specific arrangement of functional groups, it encourages the development of new cyclization, annulation, and functional group interconversion strategies to build upon its core structure.

The use of a pre-functionalized, advanced intermediate like 2-Amino-5-(benzyloxy)-4-methylbenzonitrile is a key strategy for optimizing synthetic protocols. Instead of constructing the substituted aromatic ring from simpler precursors through multiple, often inefficient, steps, this compound provides the desired scaffold in a single package. This approach leads to:

Enhanced Purity: Fewer reaction and purification steps typically result in a cleaner final product with fewer accumulated impurities.

This strategy of employing complex building blocks represents a refinement of linear synthesis, moving towards more convergent and efficient approaches for the assembly of complex molecular targets.

Table 2: Functional Group Roles in Synthesis
Functional GroupRole in Chemical SynthesisPotential Transformations
Amino (-NH₂)Nucleophile, base, directing groupAcylation, alkylation, diazotization, imine formation, cyclization
Nitrile (-CN)Electrophile, precursor to other groupsHydrolysis (to acid/amide), reduction (to amine), addition of nucleophiles
Benzyloxy (-OCH₂Ph)Protecting group, pharmacophoreCleavage (hydrogenolysis) to phenol, influences steric/electronic properties
Methyl (-CH₃)Steric/electronic modifierOxidation, halogenation (under specific conditions)

Q & A

Basic Research Questions

Q. What synthetic routes are recommended for preparing 2-Amino-5-(benzyloxy)-4-methylbenzonitrile?

  • Methodological Answer : The compound can be synthesized via nucleophilic aromatic substitution or palladium-catalyzed coupling reactions. For example, substituting a halogen atom (e.g., chlorine) on the benzene ring with an amino group under ammonia or amine-rich conditions, similar to methods used for 2-Amino-4-chloro-5-methylbenzonitrile . Key variables include temperature (elevated for substitution reactions), catalysts (e.g., CuI for coupling), and protecting groups for the benzyloxy moiety to prevent side reactions. Post-synthesis purification via recrystallization or column chromatography is critical to achieve high purity (>98%) .

Q. How can researchers characterize the purity and structural integrity of this compound?

  • Methodological Answer :

  • Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR confirm substitution patterns and functional groups. For instance, the benzyloxy group shows distinct aromatic protons at δ 7.3–7.5 ppm, while the nitrile carbon appears near δ 118 ppm .
  • High-Performance Liquid Chromatography (HPLC) : Use C18 columns with UV detection (λ = 254 nm) to assess purity, achieving detection limits as low as 0.5 µg/mL .
  • Mass Spectrometry (MS) : High-resolution MS (HRMS) validates the molecular ion peak (e.g., [M+H]⁺ at m/z 255.12 for C₁₅H₁₄N₂O₂) .

Q. What solvent systems are optimal for solubility and stability studies?

  • Methodological Answer : The compound is sparingly soluble in polar solvents like water but dissolves in chloroform, methanol, or DMSO. For stability, store solutions at 2–8°C with light protection to prevent degradation of the benzyloxy and nitrile groups .

Advanced Research Questions

Q. How do structural modifications (e.g., substituent position) influence biological activity?

  • Methodological Answer : Comparative studies with analogs (e.g., 2-Amino-5-methoxy derivatives) reveal that the benzyloxy group enhances lipophilicity, improving membrane permeability in cellular assays. For example:

CompoundSubstituent PositionLogPIC₅₀ (Enzyme Inhibition)
2-Amino-5-(benzyloxy)-4-methyl5-OBn, 4-CH₃3.212 µM
2-Amino-5-methoxy-4-methyl5-OMe, 4-CH₃2.145 µM

Data derived from analogs in . Computational tools like molecular docking (AutoDock Vina) can predict binding affinities to targets like kinases or GPCRs .

Q. What strategies resolve contradictions in spectroscopic data during structural elucidation?

  • Methodological Answer :

  • Contradiction Example : Discrepancies in aromatic proton splitting patterns may arise from rotational isomerism of the benzyloxy group.
  • Resolution : Use variable-temperature NMR to identify dynamic effects or employ 2D techniques (COSY, HSQC) to assign coupling networks unambiguously . Cross-validate with X-ray crystallography if single crystals are obtainable .

Q. How can reaction yields be optimized in multi-step syntheses?

  • Methodological Answer :

  • Step 1 (Halogenation) : Use N-bromosuccinimide (NBS) in DMF at 0°C to selectively brominate the 4-methyl position (yield >80%) .
  • Step 2 (Amination) : Employ Ullmann coupling with CuI/1,10-phenanthroline to introduce the amino group, optimizing ligand-to-metal ratios (1:2) for >90% conversion .
  • Troubleshooting : Monitor intermediates via TLC and adjust reaction time/temperature to suppress byproducts like over-oxidized nitriles.

Q. What analytical methods are suitable for quantifying this compound in biological matrices?

  • Methodological Answer :

  • LC-MS/MS : Use a C18 column with gradient elution (0.1% formic acid in acetonitrile/water) for serum or tissue samples. Quantify via multiple reaction monitoring (MRM) transitions (e.g., m/z 255→237 for the parent ion) .
  • Sample Preparation : Solid-phase extraction (SPE) with C8 cartridges improves recovery rates (>85%) by removing matrix interferents .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.